Tert-butyl 4-(4-aminopiperidin-1-YL)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(4-aminopiperidin-1-YL)piperidine-1-carboxylate is a compound with the empirical formula C17H26N2O2 . It is useful as a semi-flexible linker in PROTAC development for targeted protein degradation . Incorporation of rigidity into the linker region of bifunctional protein degraders may impact the 3D orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties .
Molecular Structure Analysis
The molecular weight of this compound is 290.40 . The SMILES string representation isO=C(N(CC1)CCC1C(C=C2)=CC=C2CN)OC(C)(C)C
. Physical And Chemical Properties Analysis
This compound is a powder with a quality level of 100 . It is suitable for use as a linker reagent and contains a Boc-protected amine functional group . It should be stored at temperatures between 2-8°C .Scientific Research Applications
Synthesis of Biologically Active Compounds
- This compound is an essential intermediate in the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives, offering a pathway to access a wide range of biologically relevant molecules from a common precursor with good yield and stereoselectivity (J. Marin et al., 2004).
- It plays a crucial role in the preparation of small molecule anticancer drugs, demonstrating its importance in the development of novel therapeutic agents (Binliang Zhang et al., 2018).
Intermediate for Advanced Organic Synthesis
- The compound is used to synthesize intermediates for crizotinib, highlighting its application in creating biologically active compounds and the synthesis of pharmaceuticals (D. Kong et al., 2016).
- It serves as a new scaffold for the preparation of substituted piperidines through regioselective ring-opening, demonstrating its utility in the synthesis of diverse molecular frameworks (Rianne A. G. Harmsen et al., 2011).
Versatility in Chemical Synthesis
- The compound is a key intermediate in the synthesis of Vandetanib, showing its contribution to the development of targeted cancer therapies (Min Wang et al., 2015).
- It is utilized in X-ray crystallography studies for the synthesis of structurally complex molecules, providing insights into molecular structures and interactions (C. Didierjean et al., 2004).
Mechanism of Action
Target of Action
Tert-butyl 4-(4-aminopiperidin-1-YL)piperidine-1-carboxylate is primarily used as a semi-flexible linker in the development of PROTACs (Proteolysis-Targeting Chimeras) . PROTACs are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .
Mode of Action
This compound interacts with its targets by forming a ternary complex with the target protein and the E3 ubiquitin ligase . The formation of this complex leads to the ubiquitination of the target protein, marking it for degradation by the proteasome . The rigidity of the linker, such as this compound, can impact the 3D orientation of the degrader and thus the formation of the ternary complex .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the ubiquitin-proteasome system . This system is responsible for the degradation of proteins within the cell. By influencing the ubiquitination of specific proteins, this compound can control the levels of these proteins within the cell .
Result of Action
The result of the action of this compound is the degradation of the target protein . This can lead to a decrease in the function of the target protein, which can have various effects depending on the role of the protein within the cell .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 4-(4-aminopiperidin-1-yl)piperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H29N3O2/c1-15(2,3)20-14(19)18-10-6-13(7-11-18)17-8-4-12(16)5-9-17/h12-13H,4-11,16H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHAQZBVUGZUUMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)N2CCC(CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H29N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00697035 | |
Record name | tert-Butyl 4-amino[1,4'-bipiperidine]-1'-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00697035 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.41 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
959237-16-2 | |
Record name | tert-Butyl 4-amino[1,4'-bipiperidine]-1'-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00697035 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.